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Compound of Interest

Compound Name: 2-Methyl-2-morpholinopropanal

Cat. No.: B099962 Get Quote

Essential Safety and Handling Guide for 2-Methyl-2-
morpholinopropanal
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for handling 2-Methyl-2-
morpholinopropanal (CAS No. 16042-91-4). Due to the limited availability of a specific Safety

Data Sheet (SDS) for this compound, this guidance is based on the known hazards of

structurally similar chemicals, namely morpholine and propanal. A conservative approach is

advised, assuming the compound may share the hazardous properties of both parent

structures.

Core Safety Information
Based on the analysis of related compounds, 2-Methyl-2-morpholinopropanal should be

handled as a substance that is potentially flammable, toxic if inhaled or in contact with skin, and

capable of causing severe skin and eye irritation or damage. It may also pose risks to

respiratory and reproductive health.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to minimize exposure.
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PPE Category Item Specifications

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

required at all times. A full-face

shield must be worn when

handling larger quantities or

when there is a significant risk

of splashing.

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. For prolonged

or immersive contact, consider

double-gloving or using thicker,

chemical-resistant gloves.

Always inspect gloves for

integrity before use and

change them immediately if

contaminated, torn, or

punctured.

Lab Coat or Chemical-

Resistant Apron

A flame-retardant lab coat

should be worn over personal

clothing. For procedures with a

high splash potential, a

chemical-resistant apron is

also required.

Closed-Toe Shoes

Shoes made of a durable,

chemical-resistant material that

fully cover the feet are

mandatory.

Respiratory Protection Respirator All handling of 2-Methyl-2-

morpholinopropanal should be

conducted in a certified

chemical fume hood. If there is

a risk of exceeding exposure

limits or for emergency

situations, a NIOSH-approved
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respirator with an organic

vapor cartridge is necessary.

Operational Plan: Step-by-Step Handling Procedures
Preparation and Engineering Controls:

Before handling, ensure that a certified chemical fume hood is operational and that an

emergency eyewash station and safety shower are accessible and have been recently

tested.

Clear the work area of all unnecessary items and potential ignition sources.

Donning PPE:

Put on all required PPE as detailed in the table above before entering the designated

handling area.

Handling the Chemical:

Conduct all transfers and manipulations of 2-Methyl-2-morpholinopropanal within the

chemical fume hood to minimize inhalation exposure.

Use compatible labware (e.g., glass, PTFE) and avoid contact with strong oxidizing

agents.

Keep containers tightly sealed when not in use.

Spill Response:

In case of a small spill, absorb the material with an inert, non-combustible absorbent (e.g.,

vermiculite, sand).

Collect the contaminated absorbent material into a sealed, labeled hazardous waste

container.

For larger spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department.
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Disposal Plan
Waste Collection: All waste contaminated with 2-Methyl-2-morpholinopropanal, including

used gloves, absorbent materials, and empty containers, must be collected in a designated,

properly labeled hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Methyl-2-morpholinopropanal," and any other information required by

your institution and local regulations.

Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

satellite accumulation area, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department. Do not dispose of this chemical down the drain or in the regular trash.

Emergency First Aid Procedures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area

with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Visual Workflow and Logic Diagrams
To further clarify the necessary safety protocols, the following diagrams illustrate the safe

handling workflow and the logical hierarchy of personal protective equipment.
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Caption: Safe handling workflow for 2-Methyl-2-morpholinopropanal.
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Caption: Hierarchy of controls for handling 2-Methyl-2-morpholinopropanal.

To cite this document: BenchChem. [Personal protective equipment for handling 2-Methyl-2-
morpholinopropanal]. BenchChem, [2025]. [Online PDF]. Available at:
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2-methyl-2-morpholinopropanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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